Gadolinium orthovanadate
Description
Structure
2D Structure
Properties
CAS No. |
13628-52-9 |
|---|---|
Molecular Formula |
GdO4V |
Molecular Weight |
272.2 g/mol |
IUPAC Name |
gadolinium(3+);trioxido(oxo)vanadium |
InChI |
InChI=1S/Gd.4O.V/q+3;;3*-1; |
InChI Key |
CNEVBWVCXNYGIA-UHFFFAOYSA-N |
SMILES |
[O-][V](=O)([O-])[O-].[Gd+3] |
Canonical SMILES |
[O-][V](=O)([O-])[O-].[Gd+3] |
Other CAS No. |
13628-52-9 |
Pictograms |
Irritant |
Origin of Product |
United States |
Synthetic Methodologies and Growth Techniques for Gadolinium Orthovanadate
Solution-Based Synthesis Approaches
Solution-based methods offer excellent control over the size, morphology, and composition of GdVO₄ at relatively low temperatures. sci-hub.se These techniques involve the precipitation of the desired compound from a solution of its precursors.
Hydrothermal Synthesis Procedures and Process Parameter Optimization
Hydrothermal synthesis is a versatile method for producing crystalline materials from aqueous solutions under high temperature and pressure. sci-hub.se This technique has been successfully employed for the synthesis of both undoped and doped GdVO₄. tandfonline.com The process typically involves dissolving gadolinium and vanadium precursors in a solvent, often with the addition of a surfactant or mineralizer, and heating the solution in a sealed autoclave. sci-hub.setandfonline.com
The morphology and particle size of the resulting GdVO₄ can be controlled by optimizing various process parameters. tandfonline.comtandfonline.com Key parameters include reaction temperature, time, pH, and the use of surfactants. tandfonline.com For instance, Eu³⁺-doped GdVO₄ has been synthesized by mixing Gadolinium(III) nitrate (B79036) hexahydrate and Europium(III) nitrate hexahydrate with Ammonium (B1175870) metavanadate in distilled water, adjusting the pH to 12, and heating in a Teflon-lined autoclave. tandfonline.com Studies have shown that altering the reaction temperature can control the morphology, leading to structures like bulks and nanoparticles. tandfonline.comtandfonline.com The addition of surfactants, such as cetyltrimethylammonium bromide (CTAB), can also influence the morphology and prevent agglomeration. tandfonline.com
Table 1: Process Parameters for Hydrothermal Synthesis of Eu³⁺-doped GdVO₄
| Parameter | Value/Condition | Precursors | Outcome | Reference |
|---|---|---|---|---|
| Temperature | 100°C - 170°C | Gd(NO₃)₃·6H₂O, Eu(NO₃)₃·6H₂O, NH₄VO₃ | Control over product morphology (bulk, nanoparticles) | tandfonline.com |
| Time | 2 - 3 days | Gd(NO₃)₃·6H₂O, Eu(NO₃)₃·6H₂O, NH₄VO₃ | Influences optical properties | tandfonline.com |
| pH | 12 | Gd(NO₃)₃·6H₂O, Eu(NO₃)₃·6H₂O, NH₄VO₃ | Formation of suspension liquid | tandfonline.com |
| Surfactant | CTAB (0.06g, 0.1g) | Gd(NO₃)₃·6H₂O, Eu(NO₃)₃·6H₂O, NH₄VO₃ | Control of morphologies and prevention of conglomeration | tandfonline.comtandfonline.com |
Co-precipitation Techniques for Nanocrystalline Gadolinium Orthovanadate
Co-precipitation is a straightforward and effective method for synthesizing nanocrystalline GdVO₄. researchgate.netrsc.org This technique involves the simultaneous precipitation of gadolinium and vanadate (B1173111) ions from a solution. sci-hub.se Typically, stoichiometric amounts of precursor salts, such as gadolinium nitrate and ammonium metavanadate, are dissolved in an aqueous medium. researchgate.netcore.ac.uk The hydrolysis of these salts leads to the formation of their respective hydroxides, which then react to form GdVO₄. core.ac.uk
The resulting precipitate is often amorphous and requires a subsequent annealing step at elevated temperatures (e.g., 550 °C) to achieve a crystalline structure and remove any organic impurities. researchgate.net This method is advantageous for its facile preparation and control over the composition of the products. researchgate.net Co-precipitation has been successfully used to synthesize various doped GdVO₄ nanoparticles, including those doped with Yb³⁺/Er³⁺ and Sm³⁺. rsc.orgcore.ac.uk The resulting nanoparticles can have sizes of less than 50 nm. rsc.org
Sol-Gel Methodologies for Controlled Morphology
The sol-gel method is another prominent technique for producing nanosized GdVO₄ powders with controlled morphology. researchgate.netresearchgate.net This process involves the formation of a sol (a stable colloidal dispersion) which then undergoes a transition into a gel (a three-dimensional network). sci-hub.se In a typical synthesis, gadolinium and vanadium precursors are dissolved in a solvent, often with a chelating agent. researchgate.netresearchgate.net
Different carboxylic acids, such as citric acid, malic acid, and tartaric acid, can be used as chelating agents to control the characteristics of the final product. researchgate.netresearchgate.net The choice of chelating agent can influence the crystallite size and the degree of agglomeration of the synthesized powders. researchgate.net For example, it has been found that using a carboxylic acid with a higher heat of combustion can result in a powder with a larger crystallite size. researchgate.net The gel is subsequently calcined at a specific temperature (e.g., 600 °C) to obtain the final nanocrystalline GdVO₄ powder. researchgate.netresearchgate.net
Table 2: Effect of Chelating Agent in Sol-Gel Synthesis of GdVO₄
| Chelating Agent | Precursors | Calcination Temperature | Effect | Reference |
|---|---|---|---|---|
| Citric Acid | Gd(OAc)₃, NH₄VO₃ | 600 °C for 3 h | Affects crystallite size and agglomeration | researchgate.net |
| Malic Acid | Gd(OAc)₃, NH₄VO₃ | 600 °C for 3 h | Affects crystallite size and agglomeration | researchgate.net |
Microwave-Assisted Hydrothermal Synthesis
Microwave-assisted hydrothermal synthesis is a rapid and energy-efficient method for producing GdVO₄ nanostructures. colab.wsresearchgate.net This technique combines the advantages of hydrothermal synthesis with the rapid heating provided by microwaves. mdpi.com The process involves heating the precursor solution in a sealed vessel using microwave irradiation. mdpi.com This method allows for precise control over the size and shape of the resulting nanomaterials by manipulating reaction parameters such as temperature, time, and precursor concentration. sci-hub.secolab.ws
This technique has been used to synthesize GdVO₄ nanospheres, which have shown potential as electrode materials for supercapacitors. colab.wsresearchgate.net The rapid and uniform heating provided by microwaves can lead to highly crystalline products with a narrow particle size distribution in a significantly shorter time compared to conventional hydrothermal methods. mdpi.com For instance, gadolinium iron garnets have been synthesized at 160 °C in just 45 minutes using this method. mdpi.com
High-Temperature Solid-State Reaction Routes
The high-temperature solid-state reaction is a traditional and widely used method for synthesizing polycrystalline GdVO₄. tandfonline.comaps.org This method involves the intimate mixing of precursor materials, typically oxides such as Gd₂O₃ and V₂O₅, followed by heating at high temperatures for extended periods. aps.org
The mixture of powdered reactants is pelletized and subjected to a series of heating and grinding steps to ensure a homogeneous and complete reaction. aps.org For example, a common procedure involves heating the mixture at 800 °C for 24 hours, followed by regrinding and a second heating at 1200 °C for another 24 hours. aps.org While this method is straightforward, it often requires high temperatures (above 1000°C) and long reaction times, which can be energy-intensive. sci-hub.se Furthermore, the high temperatures can sometimes lead to a lack of control over particle size and morphology, and potential contamination from crucibles. sci-hub.se Despite these drawbacks, the solid-state reaction remains a valuable method for producing large quantities of polycrystalline GdVO₄. researchgate.netaps.org
Single Crystal Growth Methods
For applications requiring high optical quality and large-sized crystals, such as in lasers, single crystal growth methods are employed. icm.edu.pl The Czochralski (Cz) pulling method is a prominent technique for growing large, high-quality single crystals of GdVO₄. icm.edu.pl This method involves melting the raw materials in a crucible and then slowly pulling a seed crystal from the melt, allowing the crystal to grow. icm.edu.pl Due to the high melting point of GdVO₄, the growth is typically carried out in an oxygen-free atmosphere. icm.edu.pl
Another method for growing single crystals is the flux growth method. aps.org In this technique, the constituent oxides (Gd₂O₃ and V₂O₅) are dissolved in a suitable solvent, or flux, such as Pb₂V₂O₇. aps.org The crystal then grows from the supersaturated solution as it is slowly cooled. This method allows for crystal growth at temperatures lower than the melting point of GdVO₄. aps.org
Czochralski Method for Bulk Crystal Growth
The Czochralski method is a well-established industrial technique for producing large, high-quality single crystals, including vanadates like this compound. wikipedia.orgicm.edu.pl This method is essential for fabricating bulk crystals used in applications such as solid-state lasers. icm.edu.pl The process begins with melting polycrystalline GdVO₄ material in a crucible, typically made of iridium, at a high temperature. A seed crystal, attached to a rotating rod, is then lowered to touch the surface of the molten GdVO₄.
By carefully controlling the temperature gradients, pulling rate, and rotation speed, the seed crystal is slowly withdrawn from the melt, allowing for the progressive solidification and growth of a large, single-crystal ingot or "boule". wikipedia.org The rotation helps to maintain a uniform temperature and composition in the melt at the crystal-melt interface. This process is conducted in a controlled inert atmosphere, such as argon, to prevent unwanted reactions and ensure the purity of the final crystal. wikipedia.org
Single crystals of neodymium-doped gadolinium vanadate (Nd:GdVO₄) have been successfully grown using the Czochralski method. icm.edu.plresearchgate.net These crystals are noted for their excellent thermal-mechanical and laser properties. icm.edu.pl However, a common challenge in the Czochralski growth of high-melting-point oxides is the formation of spiral morphologies, which can reduce the yield of usable material. researchgate.net This phenomenon is often linked to radiative heat transport within the crystal and a loss of rotational symmetry in the melt meniscus. researchgate.net Proper selection of seed orientation can help minimize these defects. researchgate.net
Table 1: Typical Parameters for Czochralski Growth of Vanadate Crystals
| Parameter | Description | Relevance to GdVO₄ Growth |
|---|---|---|
| Crucible Material | Container for the molten material. | Iridium is commonly used for high-melting-point oxides like GdVO₄. |
| Growth Atmosphere | Inert gas environment. | Argon is typically used to prevent oxidation and contamination. wikipedia.org |
| Pulling Rate | The speed at which the crystal is withdrawn from the melt. | Slower rates generally lead to higher crystal quality. |
| Rotation Rate | The speed at which the seed crystal and crucible rotate. | Affects melt homogeneity and the shape of the solid-liquid interface. |
| Temperature Gradient | The rate of temperature change at the crystal-melt interface. | Crucial for controlling solidification and preventing defects. wikipedia.org |
Floating Zone Method for High-Quality Crystal Production
The Floating Zone (FZ) method is another technique for growing high-purity single crystals, renowned for being crucible-free. mdpi.comwaferworld.com This is a significant advantage as it eliminates a major source of contamination that can be present in methods like the Czochralski process, where the molten material is in contact with a crucible. mdpi.comwaferworld.com The FZ technique is particularly suited for producing crystals for research purposes where high purity is paramount.
In the FZ process, a polycrystalline feed rod of GdVO₄ is positioned vertically, and a small section of it is melted using a focused heat source, such as a halogen lamp in an optical furnace or a laser. mdpi.compsi.chmdpi.com This molten zone is held in place by its own surface tension between the upper feed rod and a lower seed crystal. psi.ch The molten zone is then moved along the length of the feed rod. As the zone travels, pure crystalline material solidifies on the seed crystal, while impurities are segregated and carried along with the molten zone. mdpi.com
The Laser Floating Zone (LFZ) or Laser-Heated Pedestal Growth (LHPG) variant offers superior control over the temperature gradient compared to optical furnaces, enabling the growth of high-melting materials and metastable phases. mdpi.com While the FZ method produces very high-purity crystals, it is generally limited to smaller diameter crystals (e.g., up to 200 mm for silicon) compared to the Czochralski method, due to the surface tension limits of the molten zone. waferworld.com
Table 2: Comparison of Czochralski and Floating Zone Methods for Crystal Growth
| Feature | Czochralski Method | Floating Zone Method |
|---|---|---|
| Crucible | Yes (e.g., Iridium, Quartz) wikipedia.org | No (Crucible-free) mdpi.com |
| Purity | High, but can be limited by crucible contamination. | Very high, due to the absence of a crucible. waferworld.com |
| Crystal Size | Can produce large diameter boules. wikipedia.org | Generally limited to smaller diameters. waferworld.com |
| Heat Source | Resistance or induction heating of the crucible. | Focused radiation (e.g., lamps, lasers). psi.chmdpi.com |
| Primary Application | Industrial-scale production of large crystals. icm.edu.pl | High-purity research crystals and specific applications. |
Nanocrystalline this compound Synthesis and Morphological Control
The synthesis of nanocrystalline this compound has attracted significant attention due to the unique properties that emerge at the nanoscale, such as increased surface area for catalytic applications. researchgate.net Various wet-chemical methods, including sol-gel and hydrothermal techniques, have been developed to produce GdVO₄ nanocrystals with controlled size and shape. daneshyari.comrsc.org The ability to control morphology is critical because many physical and chemical properties are highly dependent on the nanocrystal's shape. collectionscanada.gc.ca
Several synthesis routes allow for precise control over the morphology of GdVO₄ nanocrystals, resulting in diverse architectures such as nanoparticles, nanorods, nanowires, and nanospindles. rsc.orgrsc.org
Hydrothermal Synthesis : This method involves a chemical reaction in an aqueous solution above ambient temperature and pressure. By adjusting parameters like pH, precursor type, and the use of additives, different morphologies can be achieved. For example, low-temperature hydrothermal treatment of solutions containing gadolinium/thulium nitrates and ammonium vanadate at varying pH levels (4, 7, and 10) can produce crystalline nanorods, nanotubes, nanoribbons, and nanospindles. rsc.org The use of ethylenediaminetetraacetic acid (EDTA) or its disodium (B8443419) salt (Na₂EDTA) as a shape modifier in hydrothermal synthesis has been shown to produce GdVO₄ nanowires. rsc.orgacs.org The formation mechanism often involves the additive dynamically affecting the growth rates of different crystal facets. acs.org
Sol-Gel Method : This technique involves the transition of a solution (sol) into a gel-like network containing the metal precursors. Subsequent heat treatment (calcination) removes organic components and crystallizes the final oxide product. researchgate.netdaneshyari.com For GdVO₄, this method often employs chelating agents like citric acid, malic acid, or tartaric acid to form stable complexes with the metal ions, ensuring a homogeneous mixture at the molecular level. researchgate.netdaneshyari.comresearchgate.net The calcination temperature plays a crucial role; increasing the temperature generally leads to higher purity, crystallinity, and larger particle sizes of the resulting tetragonal GdVO₄ nanoparticles. researchgate.net For instance, using tartaric acid as a chelating agent followed by calcination can produce GdVO₄ nanoparticles with diameters of about 20–30 nm. daneshyari.comresearchgate.net
The choice of precursors and surfactants is also a key factor in morphological control. A general route using Ln(III)-acetate and vanadyl sulfate (B86663) has been reported to produce various rare earth orthovanadate nanocrystals, where the morphology could be tuned from long nanorods to short nanorods and nanodisks by simply changing the rare earth element. researchgate.net
Table 3: Morphological Control in Nanocrystalline GdVO₄ Synthesis
| Synthesis Method | Additive/Condition | Resulting Morphology | Reference |
|---|---|---|---|
| Hydrothermal | pH 4, 7, or 10 | Nanorods, nanotubes, nanoribbons, nanospindles | rsc.org |
| Hydrothermal | Na₂EDTA | Nanowires | acs.org |
| Hydrothermal | EDTA / pH adjustment | Nanowires, nanorods, spheres | rsc.org |
| Sol-Gel | Tartaric Acid | Nanoparticles (20-30 nm) | daneshyari.comresearchgate.net |
| Sol-Gel | Malic Acid | Nanoparticles | researchgate.netuum.edu.my |
Crystallographic and Structural Investigations of Gadolinium Orthovanadate
Fundamental Crystal Structure Analysis
Tetragonal Zircon-Type Structure (I4₁/amd Space Group) Characterization
Gadolinium orthovanadate (GdVO₄) crystallizes at ambient conditions in a tetragonal zircon-type structure. aps.orghpstar.ac.cnresearchgate.net This structure is characterized by the space group I4₁/amd. aps.orghpstar.ac.cnresearchgate.net In this arrangement, the gadolinium (Gd³⁺) ion is coordinated by eight oxygen atoms, forming a dodecahedron, while the vanadium (V⁵⁺) atom is tetrahedrally coordinated by four oxygen atoms, forming a [VO₄]³⁻ anionic group. aps.orgmaterialsproject.orgarxiv.org The crystal structure consists of alternating VO₄ tetrahedra and GdO₈ dodecahedra that form chains along the c-axis. arxiv.orgresearchgate.net
The lattice parameters of the tetragonal zircon-type structure of GdVO₄ have been reported by various studies. These parameters define the dimensions of the unit cell.
| Lattice Constant a (nm) | Lattice Constant c (nm) | Reference |
|---|---|---|
| 0.7211 | 0.6350 | researchgate.net |
| 0.72126 | 0.63483 | core.ac.uksci-hub.se |
| 0.7213(1) | 0.6350(1) | sci-hub.se |
High-Pressure and High-Temperature Polymorphism Studies
Pressure-Induced Phase Transitions (e.g., Zircon-to-Scheelite, Scheelite-to-Monoclinic Fergusonite, Orthorhombic)
Under high pressure, this compound undergoes a series of structural phase transitions. The initial zircon-type structure transforms into a scheelite-type structure. aps.orghpstar.ac.cn Further increases in pressure induce a transition to a monoclinic fergusonite structure and subsequently to an orthorhombic phase. aps.orghpstar.ac.cn
The zircon-to-scheelite transition is a first-order, irreversible phase transition. researchgate.netbohrium.com Studies have reported this transition to occur at pressures ranging from 5.0 GPa to 7.4 GPa. aps.orghpstar.ac.cn This transition involves a change in the coordination environment of the vanadium and gadolinium atoms. aps.org The scheelite-to-fergusonite transition is considered a second-order, reversible displacive transition. aps.orgresearchgate.net This transition has been observed at pressures beyond 20 GPa, with some studies specifying pressures around 23.1 GPa and 31.2 GPa. aps.orghpstar.ac.cn A third phase transition to an orthorhombic structure with the space group Cmca has been identified at approximately 29.3 GPa. aps.org This phase involves an increase in the atomic coordination number of both vanadium and gadolinium. aps.org
| Transition | Transition Pressure (GPa) | Resulting Structure | Space Group | Reference |
|---|---|---|---|---|
| Zircon-to-Scheelite | 5.0 - 7.4 | Scheelite-type | I4₁/a | aps.orghpstar.ac.cn |
| Scheelite-to-Monoclinic Fergusonite | >20 - 31.2 | Monoclinic Fergusonite | I2/a | aps.orghpstar.ac.cn |
| Monoclinic Fergusonite-to-Orthorhombic | ~29.3 | Orthorhombic | Cmca | aps.org |
Temperature-Dependent Structural Evolution and Anisotropic Thermal Expansion
The crystal structure of this compound exhibits anisotropic thermal expansion, meaning the expansion is different along its crystallographic axes. optica.orgresearchgate.net The coefficient of thermal expansion along the c-axis (αc) is larger than that along the a-axis (αa). researchgate.net Interestingly, the temperature dependence of αc is unusual, as it has been observed to decrease with increasing temperature. researchgate.net
Studies have determined the thermal expansion coefficients for GdVO₄ at room temperature. These values quantify the dimensional changes of the crystal with temperature.
| Direction | Thermal Expansion Coefficient (× 10⁻⁶/K) | Reference |
|---|---|---|
| icm.edu.pl (a-axis) | 1.19 | optica.org |
| aps.org (c-axis) | 7.26 | optica.org |
| a-axis (mean, 300-809 K) | 2.16 | researchgate.net |
| c-axis (mean, 300-809 K) | 8.92 | researchgate.net |
Defect Chemistry and Crystal Lattice Imperfections in this compound
The growth of high-quality this compound single crystals can be challenging, often resulting in various crystal lattice imperfections. researchgate.net Common defects observed in GdVO₄ crystals include cracking, low-angle boundaries, dislocations, glide bands, and inclusions. researchgate.net A tendency for spiral growth, which manifests as a characteristic tail, has also been noted. researchgate.net The presence of these defects can significantly impact the material's properties and limit its applications. The block structure, which is often observed, is likely caused by thermal stresses during the crystal growth process. researchgate.net
Influence of Doping and Co-Doping on Crystal Structure and Lattice Parameters
The introduction of dopant and co-dopant ions into the this compound lattice can induce changes in its crystal structure and lattice parameters. rsc.orgresearchgate.net The nature and extent of these changes depend on the specific dopant ions and their concentrations.
For instance, co-doping with alkali metal ions such as Li⁺, Na⁺, and K⁺ has been shown to cause lattice distortion. rsc.org The co-doping of Li⁺ ions can lead to changes in the lattice parameters in two different ways. optica.org Similarly, doping with ions like Nd³⁺, Er³⁺, Yb³⁺, and Sm³⁺, which are common for laser applications, can also affect the lattice parameters. core.ac.ukrsc.org In some cases, the dopant ion does not significantly alter the fundamental crystal structure of the GdVO₄ host. core.ac.uk However, co-doping with ions like Zn²⁺ or Sc³⁺ has been observed to cause lattice shrinkage. researchgate.net
| Dopant/Co-dopant | Effect on Lattice Parameters | Reference |
|---|---|---|
| Sm³⁺ (2 at.%) | a = 0.7218 nm, c = 0.6356 nm | core.ac.uk |
| Li⁺, Na⁺, K⁺ | Lattice distortion | rsc.org |
| Li⁺ | Changes lattice parameters in two different ways | optica.org |
| Zn²⁺ | Lattice shrinkage | researchgate.net |
| Sc³⁺ | Lattice shrinkage | researchgate.net |
Electronic Structure and Band Theory of Gadolinium Orthovanadate
First-Principles Density Functional Theory (DFT) Calculations
First-principles calculations, rooted in Density Functional Theory (DFT), have proven to be a powerful tool for investigating the structural, electronic, and optical properties of gadolinium orthovanadate and its derivatives. researchgate.netaps.orgpropulsiontechjournal.combohrium.commdpi.comdongwookgo.comresearchgate.net These computational methods allow for a systematic study of materials at the atomic level, providing insights that are often complementary to experimental findings.
Various computational packages and methodologies have been employed to model GdVO₄. The "full-potential linearized augmented plane wave plus local orbital (FP-LAPW + lo)" method, as implemented in the WIEN2k code, and the Vienna Ab Initio Simulation Package (VASP) are prominent examples. researchgate.netaps.org Within the DFT framework, the exchange-correlation energy is a critical component. The Generalized Gradient Approximation (GGA), particularly with the Perdew-Burke-Ernzerhof (PBE) prescription, is commonly used to approximate this energy. researchgate.netaps.org
A notable challenge in modeling GdVO₄ is the accurate description of the highly localized 4f electrons of the gadolinium (Gd) atom. Standard DFT approximations can struggle with these strongly correlated electrons. To address this, the GGA+U method is often employed, where a Hubbard U term is added to better account for the on-site Coulomb repulsion of the f-orbital electrons. researchgate.net The value of U is sometimes determined semi-empirically by comparing calculated results with experimental data, such as X-ray photoelectron spectroscopy (XPS) valence band spectra. mdpi.com For instance, in some studies, an effective U value of 3.4 eV has been applied to the Gd 4f electrons. aps.org The choice of pseudopotentials, such as the projector augmented wave (PAW) scheme or Vanderbilt-type ultra-soft pseudopotentials, is another important aspect of these calculations, describing the interaction between electrons and ions. aps.orgmdpi.com
DFT calculations have been successfully used to determine various fundamental properties of GdVO₄, including its crystal structure. For its stable zircon-type structure, which belongs to the space group I4₁/amd, the Gd atoms are located at the Wyckoff position 4a, V atoms at 4b, and O atoms at 16h. propulsiontechjournal.com These calculations have also been instrumental in studying pressure-induced phase transitions, where GdVO₄ transforms from the zircon to a scheelite-type structure at approximately 6.8(4) GPa, and further to a monoclinic fergusonite structure at higher pressures. aps.org
Electronic Band Structure Analysis and Band Gap Determination
The electronic band structure, which describes the ranges of energy that an electron is allowed to have, is a key characteristic of a material. For this compound, the band structure determines its optical and electrical properties.
Theoretical calculations based on DFT indicate that GdVO₄ is a direct bandgap semiconductor, with both the valence band maximum (VBM) and the conduction band minimum (CBM) located at the Γ point of the Brillouin zone. bohrium.comresearchgate.net The value of the band gap has been a subject of both theoretical and experimental investigation. The optical band gap of rare-earth vanadate (B1173111) systems, including GdVO₄, has been reported to be in the range of approximately 3.28 to 3.75 eV. tezu.ernet.in Specific experimental determinations for GdVO₄ have yielded values between 3.4 and 3.59 eV. tezu.ernet.in
The composition of the valence and conduction bands is also revealed through these studies. The valence band is primarily formed by the O 2p states, with some contribution from the V 3d states through hybridization. mdpi.com The conduction band is mainly composed of the empty V 3d and Gd 5d states. The localized Gd 4f states are also a significant feature of the electronic structure, although their exact position relative to the valence band can be influenced by the computational parameters used, such as the Hubbard U value. mdpi.com
It has been noted that theoretical calculations can sometimes underestimate the band gap. For instance, in a study on mixed lutetium-based orthovanadates, the calculated band gap for LuVO₄ was 3.7 eV, while experimental values for similar materials suggest a slightly different range. sumdu.edu.ua Discrepancies between theoretical and experimental values can arise from the approximations used in the DFT calculations, particularly in the description of the f-electrons. sumdu.edu.ua
| Method | Band Gap (eV) | Reference |
|---|---|---|
| Experimental (General REVO₄) | 3.28 - 3.75 | tezu.ernet.in |
| Experimental (GdVO₄) | 3.4 - 3.59 | tezu.ernet.in |
| Theoretical (Phosphorus-doped GdVO₄) | ~1.8 | propulsiontechjournal.com |
Valence Band Mapping (VBM) Studies
Valence band mapping (VBM), typically performed using X-ray photoelectron spectroscopy (XPS), provides direct experimental insight into the electronic structure of the valence region of a material. For this compound, VBM studies have been conducted, particularly to understand the influence of dopants on the electronic structure. researchgate.netresearchgate.netscispace.com
In Eu³⁺ doped GdVO₄, VBM spectra have been used to analyze the contributions of different orbitals to the valence band. tezu.ernet.intezu.ernet.in The valence band is found to be composed of contributions from the O 2p nonbonding state, localized Gd 4f states, and hybridized states between the bonding O 2p and V 3d orbitals. mdpi.com
Core-Level Binding Energies and Chemical Shifts
X-ray photoelectron spectroscopy is also a powerful technique for determining the core-level binding energies of the constituent elements in a compound. These binding energies are sensitive to the chemical environment of the atoms, and shifts in these energies, known as chemical shifts, provide valuable information about bonding and valence states. arxiv.orgibm.com
In studies of GdVO₄ and its solid solutions, the core-level spectra of Gd, V, and O have been analyzed. For instance, in LuₓGd₁₋ₓVO₄ solid solutions, the binding energy of the V 2p₃/₂ level was found to be around 517.1 to 517.4 eV, indicating a stable +5 valence state for vanadium. mdpi.com The O 1s core-level spectra often show a primary peak corresponding to the lattice oxygen, and sometimes a smaller component at a higher binding energy attributed to surface-adsorbed hydroxyl groups. mdpi.com
The Gd 4d core-level spectra exhibit a complex multiplet structure due to the spin-orbit interaction and the coupling of the 4d hole with the partially filled 4f shell, resulting in states such as the ⁹D states. mdpi.com Chemical shifts in the Gd 4d binding energies, on the order of 0.1–0.3 eV, have been observed with changes in the composition of LuₓGd₁₋ₓVO₄ solid solutions, reflecting changes in the local electronic environment of the Gd ions. mdpi.com
| Element & Level | Compound System | Binding Energy (eV) | Observed Chemical Shift (eV) | Reference |
|---|---|---|---|---|
| V 2p₃/₂ | LuₓGd₁₋ₓVO₄ | 517.1 - 517.4 | - | mdpi.com |
| O 1s (Lattice) | LuₓGd₁₋ₓVO₄ | 529.9 - 530.2 | - | mdpi.com |
| Gd 4d (⁹D₅ state) | LuₓGd₁₋ₓVO₄ | 141.5 - 141.8 | 0.1 - 0.3 | mdpi.com |
Effects of Doping on Electronic Structure and Charge Distribution
Doping this compound with other elements is a common strategy to modify its properties for specific applications, such as enhancing luminescence or altering its electronic characteristics. The introduction of dopants can significantly affect the electronic structure and charge distribution within the crystal lattice.
Doping with elements like phosphorus (P) has been theoretically investigated using DFT. propulsiontechjournal.com Studies have shown that substituting vanadium with phosphorus can lead to a reduction in the energy band gap. propulsiontechjournal.com For example, with phosphorus doping, the band gap of GdVO₄ was predicted to decrease to about 1.8 eV, which is a significant change from the undoped material. propulsiontechjournal.com This narrowing of the band gap is associated with an increase in the density of electronic states near the Fermi level. propulsiontechjournal.com
The introduction of dopants can also lead to structural changes, such as lattice shrinkage or expansion, which in turn influences the electronic properties. For instance, co-doping GdVO₄:Yb³⁺/Er³⁺ with Zn²⁺ has been shown to cause lattice shrinkage and an enlargement of particle size, both of which contribute to an enhancement in upconversion luminescence. rsc.org In contrast, co-doping with Sc³⁺ resulted in a smaller enhancement, which was primarily attributed to a reduction in the lattice parameters. rsc.org
Furthermore, doping can influence the charge distribution and the ionicity of the chemical bonds. In LuₓGd₁₋ₓVO₄ solid solutions, it was found that the ionicity of the Lu-O bond decreases with increasing lutetium content, while the ionicity of the Gd-O bond shows smaller fluctuations. mdpi.com These changes in charge distribution are directly linked to the observed chemical shifts in the core-level binding energies. mdpi.com
The effect of doping on the electronic structure is not limited to the host lattice but also involves the electronic states of the dopant itself. In the case of gadolinium-doped europium oxide (EuO), for example, the Gd 4f states contribute to the electronic structure, and the doping leads to the formation of electron pockets in the band structure. researchgate.net
Spectroscopic Characterization and Vibrational Dynamics of Gadolinium Orthovanadate
X-ray Diffraction (XRD) Analysis
X-ray diffraction is a primary analytical tool for elucidating the crystalline structure of materials. For Gadolinium Orthovanadate, XRD is crucial for verifying its structural phase, assessing sample purity, and investigating its stability under extreme conditions such as high pressure.
Powder X-ray Diffraction for Phase Purity and Crystallite Size
Powder X-ray Diffraction (PXRD) is routinely employed to confirm the phase identity and purity of synthesized this compound. At ambient conditions, GdVO₄ crystallizes in a zircon-type tetragonal structure, which belongs to the space group I4₁/amd. aps.orgtezu.ernet.inresearchgate.net The diffraction patterns obtained from PXRD measurements are compared against standard reference data, such as JCPDS card No. 17-260, to ensure that the material is a single phase and free from impurities or secondary phases. researchgate.net Studies have shown that even with the inclusion of dopant ions like Eu³⁺, Er³⁺, and Yb³⁺, the zircon structure of the GdVO₄ host matrix is maintained due to the similar ionic radii of these rare-earth elements to Gd³⁺. researchgate.net
Beyond phase identification, PXRD data is instrumental in determining the average crystallite size of nanoscaled GdVO₄ powders. The crystallite size is often estimated using the Debye-Scherrer formula, which relates the broadening of diffraction peaks to the size of the crystalline domains. nih.gov For instance, GdVO₄ nanoparticles have been reported with average crystallite sizes estimated to be around 19 nm to 28 nm. researchgate.netarabjchem.org
Table 1: Structural and Crystallite Size Data for GdVO₄ from PXRD
| Property | Value/Description | Source(s) |
|---|---|---|
| Crystal System | Tetragonal | researchgate.netarabjchem.org |
| Space Group | I4₁/amd | aps.orgtezu.ernet.inresearchgate.net |
| Standard JCPDS Card | 17-260 | researchgate.net |
High-Pressure X-ray Diffraction for Phase Transition Identification
The structural behavior of this compound under high pressure is a subject of significant research, with high-pressure X-ray diffraction (HP-XRD) being the definitive technique for identifying pressure-induced phase transitions. aps.orgresearchgate.net Experiments using diamond anvil cells reveal that GdVO₄ undergoes a series of structural transformations as pressure increases.
The initial zircon-type structure becomes unstable and transitions to a scheelite-type tetragonal structure (space group I4₁/a) at approximately 6.8(4) GPa. aps.orgresearchgate.net This zircon-to-scheelite transition is a common feature among rare-earth orthovanadates with smaller ionic radii. aps.org This first phase transition is irreversible. aps.org
Upon further compression, a second phase transition occurs from the scheelite phase to a monoclinic fergusonite structure (space group I2/a) at pressures beyond 20 GPa. aps.orgaps.org A third transition has been observed in Raman experiments at around 29.3 GPa, which calculations suggest is a transformation to an orthorhombic structure (space group Cmca). aps.orgresearchgate.net These high-pressure phases involve an increase in the atomic coordination number of both vanadium and gadolinium. aps.orgresearchgate.net
Table 2: High-Pressure Phase Transitions of GdVO₄
| Transition | Onset Pressure (GPa) | High-Pressure Phase | Space Group | Source(s) |
|---|---|---|---|---|
| Zircon → Scheelite | ~6.8 | Scheelite-type | I4₁/a | aps.orgresearchgate.net |
| Scheelite → Fergusonite | >20 | Fergusonite-type | I2/a (or P2₁/c) | aps.orgmdpi.com |
Raman Spectroscopy Investigations
Raman spectroscopy is a powerful non-destructive technique used to probe the vibrational modes of a crystal lattice. It provides detailed insights into the internal vibrations of molecular groups within the crystal, as well as external lattice phonons, making it highly sensitive to structural changes.
Analysis of Internal Anionic Group Vibrations (ν₁ Stretching, ν₂ Bending Modes)
The Raman spectrum of this compound is characterized by distinct peaks corresponding to the internal vibrational modes of the tetrahedral [VO₄]³⁻ anionic groups. tezu.ernet.inmdpi.com These internal modes are classified into stretching and bending vibrations.
The most intense and highest frequency Raman mode is the ν₁ symmetric stretching vibration (A₁g mode) of the V-O bond, which appears around 882 cm⁻¹. tezu.ernet.inmdpi.com This sharp and strong peak is a characteristic signature of the zircon-type structure. tezu.ernet.in
Another significant internal vibration is the ν₂ bending mode (O-V-O), which is observed at a lower frequency of approximately 382 cm⁻¹. tezu.ernet.inmdpi.com This mode is notably broader than the ν₁ stretching mode. tezu.ernet.in In some cases, particularly with dopant inclusions or structural disorder, this band can show an overlap of A₁g (scissoring) and B₂g (twisting) modes, which is considered a characteristic of a partial scheelite-type structure. tezu.ernet.inbohrium.com The external modes, involving the motion of Gd³⁺ cations against the VO₄ units, appear at lower frequencies, such as the B₂g translatory mode observed around 258 cm⁻¹. tezu.ernet.inbohrium.com
Table 3: Prominent Raman Modes of Zircon-Type GdVO₄ at Ambient Conditions
| Raman Mode | Frequency (cm⁻¹) | Assignment | Source(s) |
|---|---|---|---|
| ν₁ (A₁g) | ~882 | Symmetric V-O stretching | tezu.ernet.inmdpi.com |
| ν₂ | ~382 | O-V-O bending | tezu.ernet.inmdpi.com |
Stimulated Raman Scattering (SRS) Characteristics
This compound is recognized as an effective active material for Stimulated Raman Scattering (SRS), a nonlinear optical process used for frequency conversion of laser light. tezu.ernet.inmdpi.com Its high Raman gain, particularly for the strong ν₁ stretching mode, makes it suitable for efficient SRS lasing. mdpi.com The Raman gain coefficient for GdVO₄ is approximately 4.5 cm/GW under 1.06 µm excitation. mdpi.com
Comparative studies have shown that GdVO₄ is a highly promising crystal for SRS generation based on both the high-frequency ν₁ stretching mode and the low-frequency ν₂ bending mode. mdpi.comresearchgate.net Research has demonstrated that under synchronous picosecond pumping, GdVO₄ exhibits the strongest SRS pulse shortening, which is attributed to the wide linewidth of the bending ν₂ Raman line. mdpi.com This property allows for the generation of sub-picosecond SRS pulses from tens-of-picoseconds pump pulses, highlighting its potential in ultrafast laser applications. mdpi.com
Pressure-Dependent Raman Mode Evolution
The evolution of Raman modes under high pressure provides a vibrational fingerprint of the structural phase transitions observed in XRD. As pressure is applied, the frequencies of the Raman modes in GdVO₄ typically shift to higher values (a blue shift), which is indicative of bond shortening and stiffening. aps.org
The pressure coefficients of the various Raman modes differ, leading to interesting phenomena such as mode crossover. aps.orgmdpi.com For example, in the zircon phase, the high-frequency ν₁ (A₁g) and B₁g modes show a strong dependency on pressure. aps.org As the material transforms to the scheelite phase, a new set of Raman modes appears. The most intense peak in the scheelite phase is the symmetric-stretching A₉ mode. aps.org The pressure dependence of these modes is studied to complement the XRD data and confirm the transition pressures. For instance, significant changes in the Raman spectra, such as the disappearance of zircon modes and the emergence of scheelite modes, corroborate the phase transition occurring at ~6.8 GPa. aps.orgresearchgate.net The observation of further spectral changes at ~29.3 GPa signals the onset of the third phase transition to the orthorhombic structure. aps.orgresearchgate.net
Temperature-Dependent Raman Spectroscopic Studies
Temperature-dependent Raman spectroscopy is a powerful tool to investigate the vibrational properties and thermal behavior of this compound (GdVO₄). Studies have revealed that the material exhibits anisotropic thermal expansion, with the coefficient of thermal expansion along the c-axis (αc) being significantly larger than that along the a-axis (αa). researchgate.net This behavior is primarily attributed to the orientation and expansion of the Gd–O bonds within the crystal structure. researchgate.net
As the temperature increases, a general trend of decreasing phonon mode frequencies is observed. researchgate.net This softening of Raman modes is a manifestation of anharmonic effects in the crystal lattice. Notably, the low-energy modes demonstrate greater anharmonicity compared to the high-energy stretching modes of the vanadate (B1173111) (VO₄)³⁻ groups. researchgate.net This indicates that the low-frequency external modes contribute more significantly to the thermal expansion of GdVO₄. researchgate.net
Detailed analysis of the Raman spectra at various temperatures has also shown that certain bending modes, such as the ν₂ line, can decompose into multiple components. mdpi.com One of these components exhibits a strong dependence on temperature, which is a key difference from other similar crystal structures like scheelite, where an overlap of bending modes is not typically observed. mdpi.com The frequency shift's derivative with respect to temperature (dν/dT) for the A₁g(ν₁) vibronic mode in GdVO₄ has been measured, showing a negative slope, which confirms the reduction in Raman frequency with increasing temperature due to the thermal expansion of the crystal lattice. researchgate.net
| Axis | Thermal Expansion Coefficient (α) |
| a-axis | 3.75 × 10⁻⁶ K⁻¹ researchgate.net |
| c-axis | 11.1 × 10⁻⁶ K⁻¹ researchgate.net |
X-ray Photoelectron Spectroscopy (XPS) Studies
X-ray Photoelectron Spectroscopy (XPS) is a critical surface-sensitive technique for determining the oxidation states of the constituent elements in this compound. For vanadium, the binding energy of the V 2p₃/₂ peak is analyzed. In many studies of bulk or solid-solution GdVO₄, the binding energy is found to be around 517.4 eV, which is characteristic of the V⁵⁺ oxidation state. mdpi.comresearchgate.net This indicates that in these forms, vanadium exists solely as V⁵⁺ within the VO₄³⁻ tetrahedra. mdpi.com The difference in binding energy (ΔBE) between the O 1s and V 2p₃/₂ peaks can also be used to confirm the stability of the V-O chemical bonds. mdpi.com
However, in the case of nanocrystalline gadolinium-yttrium orthovanadate, XPS studies have revealed the coexistence of multiple vanadium valence states on the surface of the nanoparticles. nure.ua In addition to the expected V⁵⁺, significant concentrations of V⁴⁺ and V³⁺ have been detected. nure.ua This mixed-valence state is considered a promising feature for potential applications such as free radical scavenging. nure.ua The presence of lower oxidation states like V³⁺ (at ~515.6 eV) and V⁴⁺ (at ~516.9 eV) alongside V⁵⁺ (at ~516.87 eV) can be identified by deconvoluting the V 2p XPS spectra. researchgate.net
| Vanadium Ion | Relative Concentration |
| V³⁺ | 17.8% nure.ua |
| V⁴⁺ | 44.9% nure.ua |
| V⁵⁺ | 37.3% nure.ua |
XPS provides significant insights into the local and electronic structure of this compound. The analysis of core-level spectra and valence band regions reveals information about chemical bonding and the density of electronic states. mdpi.com For instance, in LuₓGd₁₋ₓVO₄ solid solutions, the Gd 4d XPS spectra show a complex multiplet splitting structure due to the strong Coulomb-exchange interactions between the 4d and the half-filled 4f⁷ states. mdpi.com
The valence band spectra of GdVO₄ and related solid solutions are composed of contributions from Gd 5p, Gd 4f, O 2s, O 2p, and V 3d states. mdpi.com These experimental spectra can be compared with first-principles calculations of the density of states (DOS) to identify the specific contributions of each element's orbitals to the electronic structure. mdpi.comaps.org The main valence band, typically ranging from 2.5 eV to 12.5 eV, is a hybridization of O 2p, V 3d, and Gd 4f states. mdpi.com This detailed analysis of the valence band provides a fundamental understanding of the electronic properties that underpin the material's optical and luminescent characteristics. researchgate.net
UV-Vis-NIR Spectroscopy for Optical Transparency and Absorption Characteristics
Ultraviolet-visible-near-infrared (UV-Vis-NIR) spectroscopy is employed to characterize the optical properties of this compound, specifically its transparency and absorption features. GdVO₄ typically exhibits high absorption in the UV region of the spectrum. aip.org This absorption is associated with charge transfer from the oxygen ligands to the central vanadium atom within the (VO₄)³⁻ groups. researchgate.net
The optical band gap of GdVO₄ can be determined from the absorption edge in the UV-Vis spectrum. For nanoparticles, the optical band gap has been reported to be around 2.2 eV, classifying the material as a wide-bandgap semiconductor. aip.org Optical absorption measurements under high pressure have shown that the band gap is sensitive to structural changes. aps.org For example, a collapse of the band gap is observed at the point of a pressure-induced phase transition from the zircon to the scheelite structure. aps.org The study of the UV-Vis spectra is also crucial for understanding energy transfer mechanisms between the vanadate host and doped rare-earth ions, which is fundamental for its applications in luminescence. researchgate.net
Fourier Transform Infrared (FTIR) Spectroscopy for Functional Group Identification
Fourier Transform Infrared (FTIR) spectroscopy is a valuable technique for identifying the functional groups and confirming the formation of the this compound compound. The FTIR spectrum of GdVO₄ is characterized by strong absorption bands below 1000 cm⁻¹. csic.es These bands correspond to the internal vibrational modes of the tetrahedral (VO₄)³⁻ anionic groups, specifically the V-O stretching and O-V-O bending vibrations. mdpi.com
In addition to the characteristic vanadate bands, FTIR spectra can also reveal the presence of other functional groups, often related to the synthesis process or environmental exposure. For example, a broad band in the region of 3200-3500 cm⁻¹ and a peak around 1620 cm⁻¹ are commonly observed, which are attributed to the stretching and bending vibrations of adsorbed water molecules, respectively. csic.es In materials synthesized using polymeric precursors, absorption bands between 1400 and 1600 cm⁻¹ may also be detected, corresponding to the carboxylate anions of the polymer adsorbed on the nanoparticle surface. csic.es
Advanced Microscopy Techniques for Morphological and Microstructural Analysis
Advanced microscopy techniques are essential for visualizing the morphology and microstructure of this compound, particularly for nanomaterials. Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are widely used to obtain high-resolution images of the material's surface features, shape, size, and aggregation state. researchgate.netanalis.com.my
SEM analysis has been used to confirm the formation of specific architectures, such as pellet-like structures in GdVO₄ nanocomposites. researchgate.net TEM provides more detailed morphological information, including the size and shape of individual nanoparticles. analis.com.my For instance, TEM has been used to visualize vesicle systems encapsulating gadolinium-based nanoparticles. analis.com.my These microscopy techniques are often complemented by Energy-Dispersive X-ray Spectroscopy (EDS or EDX), which provides elemental analysis and mapping, confirming the composition of the synthesized materials. researchgate.net Other advanced techniques like confocal laser scanning microscopy (CLSM) and atomic force microscopy (AFM) also offer powerful means to study the structure and morphology of materials at nanometric scales. scielo.org.mx Nuclear microscopy, a newer technique, has even been used for the quantitative imaging of gadolinium distribution within biological tissues. nih.gov
Transmission Electron Microscopy (TEM)
Transmission Electron Microscopy (TEM) is a powerful technique for visualizing the size, shape, and internal structure of GdVO₄ nanoparticles. High-resolution TEM (HR-TEM) further allows for the observation of crystal lattice fringes, providing direct evidence of the material's crystalline nature.
Studies have shown that the morphology and size of GdVO₄ nanoparticles can be influenced by the synthesis method. For instance, GdVO₄:Eu³⁺ nanoparticles synthesized under hydrothermal conditions have been observed to form agglomerates with an average grain size of 70 ± 5 nm. nih.gov Dynamic Light Scattering (DLS) analysis of these particles indicated a hydrodynamic diameter, including agglomerates, ranging from 140 to 180 nm. nih.gov In another study, GdVO₄:Eu³⁺,Bi³⁺ nanoparticles synthesized for bioimaging applications were found to have a uniform, dispersed, oval shape with lengths of approximately 20–30 nm and widths of about 10 nm. acs.org Similarly, spindle-shaped GdVO₄:Eu³⁺ nanoparticles with average dimensions of 8 × 25 nm have also been reported. scispace.comscience-line.com
Hydrothermal synthesis of GdVO₄ nanocrystals has been shown to produce both gravel- and rod-shaped nanoparticles with sizes in the range of 30–80 nm. researchgate.net The crystalline integrity of these nanoparticles is often confirmed with HR-TEM. For example, GdVO₄:Tb nanocrystals embedded in a silica (B1680970) glass-ceramic matrix showed clear lattice fringes spaced by 0.36 nm and 0.29 nm, which correspond to the (200) and (211) planes of the tetragonal GdVO₄ structure, respectively. semanticscholar.org Similarly, individual GdVO₄:Eu³⁺,Bi³⁺ nanoparticles exhibit well-defined lattice fringes, confirming their crystalline structure. acs.org TEM analysis has also been utilized to confirm that GdVO₄:Tb nanoparticles are uniformly distributed within silica glass-ceramic matrices, with diameters typically less than 50 nm. mdpi.com
Table 1: TEM Analysis of this compound Nanoparticles
| Sample Composition | Synthesis/Context | Observed Morphology | Particle/Grain Size | Additional Findings |
|---|---|---|---|---|
| GdVO₄:Eu³⁺ | Hydrothermal synthesis | Agglomerates of grains | ~70 ± 5 nm | Hydrodynamic diameter: 140-180 nm. nih.gov |
| GdVO₄:Eu³⁺,Bi³⁺ | Co-doped NPs for MRI | Oval, uniformly dispersed | 20-30 nm (length), ~10 nm (width) | Well-defined lattice fringes observed. acs.org |
| GdVO₄:Eu³⁺ | Colloidal solution | Spindle-shaped | 8 × 25 nm | Characterized for biomedical studies. scispace.comscience-line.com |
| GdVO₄ | Hydrothermal method | Gravel- and rod-shaped | 30–80 nm | Nanocrystals with a tetragonal structure. researchgate.net |
| GdVO₄:Tb | In silica glass-ceramic | Nanoparticles | < 50 nm | Uniformly distributed in the matrix. mdpi.com |
Scanning Electron Microscopy (SEM)
GdVO₄ nanoparticles prepared by co-precipitation and calcined at 550 °C have been shown to consist of agglomerated particles. researchgate.net The morphology of Eu³⁺-doped GdVO₄ (GdVO₄:Eu³⁺) has been described as having a distinct rounded shape. elsevier.es Synthesis via a sol-gel process followed by thermal treatment can also result in spherical and semi-spherical morphologies. scirp.org
The synthesis conditions play a critical role in determining the final morphology of the product. For GdVO₄:Eu³⁺ phosphors synthesized hydrothermally, the reaction temperature and time significantly influence the structure. Products consist of solid microcrystalline structures that exhibit some conglomeration. tandfonline.com For example, phosphors synthesized at 170°C show a less homogeneous dispersion of grain sizes compared to those made at 100°C. tandfonline.com The use of surfactants, such as CTAB, during hydrothermal synthesis can help control the morphology by forming nanograin structures and preventing significant agglomeration. tandfonline.com
In other preparations, such as the solution combustion method for terbium-doped this compound-phosphate (GdV,PO₄:Tb³⁺), SEM images revealed that the resulting powder is composed of an agglomeration of particles with various shapes, including spherical, oval, and wire-like structures. nih.gov Similarly, field-emission SEM of samarium-doped yttrium this compound (YGdVO₄:Sm³⁺) nanophosphors revealed an oval-shaped morphology. csircentral.netarabjchem.org
Table 2: SEM Analysis of this compound
| Sample Composition | Synthesis Method | Observed Morphology | Key Findings |
|---|---|---|---|
| GdVO₄ | Co-precipitation | Agglomerated nanoparticles | Calcination at 550°C was performed to achieve crystallinity. researchgate.net |
| GdVO₄:Eu³⁺ | Not specified | Distinct rounded morphology | Crystalline with a tetragonal phase. elsevier.es |
| GdVO₄:Eu³⁺ | Hydrothermal | Solid microcrystalline structures, some conglomeration | Morphology is dependent on reaction temperature and time. tandfonline.com |
| GdV,PO₄:Tb³⁺ | Solution combustion | Agglomeration of spherical, oval, and wire-like particles | The powder consists of particles with varied shapes. nih.gov |
| GdVO₄:Yb³⁺, X³⁺ (X=Tm, Er, Ho) | Sol-gel | Spherical and semi-spherical | Morphology is attributed to the sol-gel process and thermal treatment. scirp.org |
Optical and Luminescence Research on Gadolinium Orthovanadate Systems
Photoluminescence (PL) Properties
The investigation of the photoluminescent properties of gadolinium orthovanadate (GdVO₄), both in its pure form and when doped with various rare-earth ions, is crucial for understanding its potential in applications such as phosphors, lasers, and biomedical imaging.
Excitation and Emission Spectra of Undoped and Doped this compound
Undoped this compound (GdVO₄) typically exhibits a broad excitation band in the ultraviolet region, which is attributed to the charge transfer from the oxygen ligands to the central vanadium atom within the vanadate (B1173111) (VO₄³⁻) group. aip.orgresearchgate.net Upon excitation into this charge transfer band, undoped GdVO₄ shows a broad emission band in the blue-green region of the spectrum. core.ac.uk For instance, under 311 nm excitation, a broad photoluminescence peak is observed around 450 nm, corresponding to the ³T₁ → ¹A₁ transition of the VO₄³⁻ group. core.ac.uk
The introduction of rare-earth dopant ions into the GdVO₄ host lattice significantly alters the photoluminescence characteristics. The strong absorption of the VO₄³⁻ groups allows for efficient energy transfer to the dopant ions, which then emit at their characteristic wavelengths. scirp.org This makes GdVO₄ an excellent host material for various luminescent applications. aip.orgscirp.org
Doping with various rare-earth ions leads to distinct emission spectra:
Samarium (Sm³⁺): When doped with Sm³⁺, GdVO₄ exhibits characteristic orange-red emission. Under excitation at approximately 311 nm, prominent emission peaks are observed at 563 nm, 598 nm, and 644 nm, corresponding to the ⁴G₅/₂ → ⁶H₅/₂, ⁴G₅/₂ → ⁶H₇/₂, and ⁴G₅/₂ → ⁶H₉/₂ transitions of the Sm³⁺ ion, respectively. core.ac.ukarabjchem.orgaip.org
Europium (Eu³⁺): Eu³⁺-doped GdVO₄ is known for its strong red emission. The emission spectrum is dominated by the ⁵D₀ → ⁷F₂ transition at around 617-618 nm. researchgate.netosti.gov The introduction of bismuth (Bi³⁺) as a co-dopant can shift the excitation peak to longer wavelengths, around 360 nm. acs.org
Dysprosium (Dy³⁺): Dy³⁺-doped GdVO₄ nanoparticles show emission peaks where the electric dipole transition at 573 nm is more intense than the magnetic dipole transition at 483 nm, indicating an asymmetric environment for the Dy³⁺ ion. aip.org
Terbium (Tb³⁺): Tb³⁺-doped GdVO₄ phosphors display a prominent green emission peak centered at 546 nm, which is attributed to the ⁵D₄ → ⁷F₅ transition. nih.gov Other characteristic emission peaks are observed at 491 nm, 588 nm, and 623 nm. nih.gov
Erbium (Er³⁺): In Er³⁺-doped GdVO₄, excitation at around 321 nm leads to intense emission bands in the visible region at 525 nm and 555 nm. researchgate.netaip.org Emission in the infrared region at 980 nm and 1550 nm is also observed. aip.org
Neodymium (Nd³⁺): Nd³⁺-doped GdVO₄ is a well-known laser material. It can be excited at around 808 nm and exhibits intense emission around 1060 nm. nih.gov
Interactive Data Table: Photoluminescence Properties of Doped this compound
Luminescence Lifetime Studies and Concentration Quenching
The luminescence lifetime of a dopant ion in GdVO₄ is a critical parameter that is influenced by the concentration of the dopant. As the concentration of the luminescent ions increases, the distance between them decreases, leading to non-radiative energy transfer processes that "quench" the luminescence, thereby shortening the lifetime and reducing the emission intensity. mdpi.com This phenomenon is known as concentration quenching.
Studies on various rare-earth doped GdVO₄ systems have demonstrated this effect:
Neodymium (Nd³⁺): In Nd:GdVO₄, the luminescence lifetime of the ⁴F₃/₂ level decreases as the Nd³⁺ concentration increases. wikipedia.orgoptica.org This self-quenching is primarily due to cross-relaxation processes. optica.org
Samarium (Sm³⁺): In (Y,Gd)VO₄:Sm³⁺ nanophosphors, the intensity of Sm³⁺ emission increases with concentration up to an optimal point (e.g., 3 mol%), after which it decreases due to concentration quenching. arabjchem.org Beyond the optimal concentration, the decay time also decreases, indicating that the Gd³⁺ ions are no longer effectively facilitating energy transfer to the Sm³⁺ ions. arabjchem.org
Dysprosium (Dy³⁺): For Dy³⁺-doped GdVO₄ nanoparticles, the luminescence intensity decreases with increasing Dy³⁺ concentration, which is supported by lifetime decay studies. aip.org
Erbium (Er³⁺): In GdVO₄:Er³⁺, luminescence quenching is observed at higher Er³⁺ concentrations (e.g., 4 mol%) and is attributed to dipole-quadrupole interactions. researchgate.net
The optimal doping concentration is a balance between having enough luminescent centers to produce a strong signal and avoiding the detrimental effects of concentration quenching. mdpi.com
Interactive Data Table: Luminescence Lifetime of Nd:GdVO₄ at 1064 nm
Photoluminescent Quantum Yield (PLQY) Determinations
The photoluminescent quantum yield (PLQY) is a measure of the efficiency of the conversion of absorbed photons into emitted photons. It is a critical parameter for evaluating the performance of luminescent materials.
For Dy³⁺-doped GdVO₄ nanoparticles, the quantum yield has been measured. aip.org For instance, bulk GdVO₄:Dy³⁺ showed a quantum yield of 6.5%, while nanoparticles of 20 nm and 2 nm exhibited quantum yields of 5.4% and 0.1%, respectively. lum.lv In another study, 2 at. % Dy³⁺ doped GdVO₄ samples annealed at 500 and 900 °C were found to have quantum yields of 4% and 7%, respectively. aip.org
In the case of GdVO₄:Yb³⁺/Er³⁺ phosphors, co-doping with Zn²⁺ has been shown to significantly boost the PLQY under 980 nm excitation. A 60-fold increase was observed, which was attributed to a combination of lattice shrinkage and an increase in particle size. rsc.org Co-doping with Sc³⁺ resulted in a 20-fold enhancement, primarily due to the reduction in the lattice size. rsc.org
Energy Transfer Mechanisms
The efficient luminescence of doped this compound systems relies heavily on effective energy transfer processes.
Energy Transfer from Vanadate Groups (VO₄³⁻) to Rare-Earth Dopant Ions
A primary mechanism for the luminescence of rare-earth doped vanadates is the efficient energy transfer from the host lattice to the dopant ions. scirp.orgugent.be The VO₄³⁻ groups in the GdVO₄ crystal strongly absorb UV radiation, creating an excited state. scirp.orgresearchgate.net This absorbed energy is then non-radiatively transferred to the nearby rare-earth ions, exciting them to higher energy levels from which they can then luminesce. scirp.org
This energy transfer is particularly effective in GdVO₄, making it a widely used host for phosphors and other luminescent materials. scirp.org The presence of Gd³⁺ ions can further enhance this process. In (Gd,Y)VO₄:Sm³⁺ systems, the Gd³⁺ ions act as intermediates, facilitating the energy transfer from the VO₄³⁻ groups to the Sm³⁺ ions, resulting in enhanced orange-red emission compared to YVO₄:Sm³⁺. core.ac.ukresearchgate.net The energy transfer from the VO₄³⁻ unit effectively sensitizes the ⁶P₇/₂ energy level of the Gd³⁺ ions. core.ac.uk
Förster Resonance Energy Transfer (FRET) Processes
Förster Resonance Energy Transfer (FRET) is a non-radiative energy transfer mechanism that occurs between two light-sensitive molecules, a donor and an acceptor, when they are in close proximity (typically 1-10 nm). wikipedia.org The efficiency of FRET is inversely proportional to the sixth power of the distance between the donor and acceptor. wikipedia.org
In the context of this compound systems, FRET has been utilized to enhance the performance of other materials. For example, samarium-doped GdVO₄ (GdVO₄:Sm³⁺) quantum dots have been used as donors in a FRET process to improve the power conversion efficiency of polymer solar cells. aip.orgiaea.org The emission spectrum of the GdVO₄:Sm³⁺ quantum dots overlaps with the absorption spectrum of the polymer, facilitating efficient energy transfer. aip.org This demonstrates the potential of GdVO₄-based nanomaterials as energy donors in FRET applications. scirp.org
Upconversion Luminescence (UC) Phenomena
Upconversion (UC) luminescence is a non-linear optical process where low-energy photons, typically in the near-infrared (NIR) range, are converted into higher-energy visible or ultraviolet (UV) light. In this compound (GdVO₄), this phenomenon is achieved by doping the host lattice with specific lanthanide ions that possess favorable energy level structures. The GdVO₄ host is advantageous due to its chemical stability and moderate phonon energy, which minimizes non-radiative decay and enhances luminescence efficiency.
The most common mechanism for UC in GdVO₄ involves the use of a sensitizer (B1316253)/activator pair. The sensitizer, typically Yb³⁺, has a large absorption cross-section in the NIR region (around 980 nm). Upon excitation, the Yb³⁺ ion absorbs a photon and transfers its energy to a neighboring activator ion, such as Er³⁺ or Tm³⁺. The activator ion, which has a ladder of metastable energy levels, is promoted to a higher energy state through sequential energy transfers from the sensitizer or through excited-state absorption (ESA) of another photon. When the activator ion relaxes from these high-energy states to the ground state, it emits light at a shorter wavelength than the excitation wavelength.
In GdVO₄:Yb³⁺/Er³⁺ systems, excitation at approximately 970-980 nm leads to distinct green and red emission bands. The green emissions, centered around 525 nm and 552 nm, correspond to the ²H₁₁/₂ → ⁴I₁₅/₂ and ⁴S₃/₂ → ⁴I₁₅/₂ transitions of Er³⁺, respectively. ku.ac.ae The red emission corresponds to the ⁴F₉/₂ → ⁴I₁₅/₂ transition. These emissions are the result of a two-photon absorption process. rsc.org Similarly, in GdVO₄ co-doped with Tm³⁺ and Yb³⁺, UC luminescence is observed under 980 nm excitation. The process results in blue light emission at 475 nm (¹G₄ → ³H₆ transition) and red light at 647 nm (¹G₄ → ³F₄ transition) and 700 nm (³F₃ → ³H₆ transition). materialsproject.org The blue and 647 nm red emissions are three-photon processes, while the 700 nm emission is a two-photon process. materialsproject.org
The efficiency and intensity of the UC process are highly dependent on factors such as dopant concentrations, pump power, and the presence of co-dopants, which can modify the crystal field environment and energy transfer pathways.
Doping Effects on Luminescence Performance
Luminescence Enhancement by Lanthanide Ion Doping (e.g., Eu³⁺, Nd³⁺, Sm³⁺, Tb³⁺, Er³⁺, Yb³⁺, Tm³⁺)
Doping with trivalent lanthanide ions (Ln³⁺) is the fundamental strategy for inducing and enhancing luminescence in this compound. The similar ionic radii and identical valence of Ln³⁺ ions to Gd³⁺ allow for their efficient substitution into the GdVO₄ host lattice.
Europium (Eu³⁺): GdVO₄:Eu³⁺ is a well-known red phosphor. The vanadate group (VO₄³⁻) in the host strongly absorbs UV light and efficiently transfers the energy to the Eu³⁺ ions. This results in strong characteristic emissions from the ⁵D₀ level to the ⁷Fⱼ (J = 1, 2, 3, 4) levels of Eu³⁺, with the ⁵D₀ → ⁷F₂ transition at approximately 618-620 nm being the most intense, producing a brilliant red light. rsc.org
Neodymium (Nd³⁺): Nd³⁺-doped GdVO₄ is a prominent laser medium that also exhibits interesting luminescence properties. core.ac.uk It can be excited by near-infrared radiation, for instance around 808 nm, and shows upconversion luminescence, emitting yellow light visible to the naked eye under focused laser pumping. rsc.orgresearchgate.net This upconversion is attributed to processes like excited-state absorption and energy transfer upconversion. researchgate.net The luminescence lifetime of the primary ⁴F₃/₂ emitting state is highly dependent on the Nd³⁺ concentration, decreasing significantly with higher doping levels due to concentration quenching effects. researchgate.netresearchgate.net
Samarium (Sm³⁺): In hosts like (Gd,Y)VO₄, which is structurally and chemically similar to GdVO₄, Sm³⁺ doping yields an orange-red emitting phosphor. ku.ac.ae Under UV excitation (e.g., ~311 nm), energy is transferred from the VO₄³⁻ groups to Gd³⁺ and subsequently to Sm³⁺. This results in dominant emission from the ⁴G₅/₂ level of Sm³⁺ to the ⁶Hⱼ ground states, with the most intense peak at around 603 nm (⁴G₅/₂ → ⁶H₇/₂). nih.gov Upconversion luminescence has also been observed in Sm³⁺-doped glass systems, where two-photon absorption leads to the characteristic orange-red emission. researchgate.net
Terbium (Tb³⁺): While specific upconversion studies for Tb³⁺ in GdVO₄ are not extensively detailed in the provided context, Tb³⁺ is a well-known green-emitting activator in many hosts. In other Gd-based systems like GdF₃, co-doping with Yb³⁺ and Nd³⁺ can sensitize Tb³⁺ to produce upconversion luminescence. ku.ac.ae The process involves cooperative energy transfer from Yb³⁺ pairs or energy transfer from Nd³⁺ to achieve the green emission from the ⁵D₄ level of Tb³⁺. ku.ac.ae
Thulium (Tm³⁺): When co-doped with Yb³⁺, Tm³⁺ acts as an activator for blue upconversion luminescence in GdVO₄. materialsproject.org Under 980 nm excitation, sequential energy transfer from Yb³⁺ populates the higher energy levels of Tm³⁺. This results in characteristic blue emission around 475 nm (¹G₄ → ³H₆) and NIR emission. In some hosts, Gd³⁺ itself can be sensitized by Tm³⁺ and Yb³⁺, leading to UV upconversion emissions from Gd³⁺. aip.org
| Dopant Ion | Excitation (nm) | Key Emission Bands (nm) | Emission Color | Process |
| Eu³⁺ | ~360 (UV) | ~618 | Red | Downconversion |
| Nd³⁺ | ~808 (NIR) | Yellow | Upconversion | |
| Sm³⁺ | ~311 (UV) | ~603 | Orange-Red | Downconversion |
| Er³⁺/Yb³⁺ | ~980 (NIR) | ~525, ~552, ~655 | Green, Red | Upconversion |
| Tm³⁺/Yb³⁺ | ~980 (NIR) | ~475, ~647 | Blue, Red | Upconversion |
Impact of Co-Doping (e.g., Bi³⁺, Zn²⁺, Sc³⁺, Li⁺) on Optical Characteristics
Co-doping with non-lanthanide ions is a powerful technique to further enhance the luminescence properties of GdVO₄-based phosphors. These ions can modify the host crystal structure, alter energy transfer efficiencies, and reduce quenching effects.
Bismuth (Bi³⁺): Co-doping with Bi³⁺ in GdVO₄:Eu³⁺ phosphors can significantly shift the excitation peak to longer, near-UV wavelengths (~360 nm). rsc.org This makes the material more suitable for excitation with commercially available NUV-LEDs. The Bi³⁺ ions facilitate energy transfer from the vanadate groups to the Eu³⁺ activators, resulting in strong and stable luminescence. rsc.org
Zinc (Zn²⁺): The introduction of Zn²⁺ into GdVO₄:Yb³⁺/Er³⁺ has been shown to provide a substantial boost to upconversion luminescence. A photoluminescent quantum yield (PLQY) increase of approximately 60-fold was observed with optimized Zn²⁺ co-doping. researchgate.net This significant enhancement is attributed to the combined effects of lattice shrinkage and an increase in the size of the nanocrystals. researchgate.net Importantly, Zn²⁺ is optically inert and does not alter the energy transfer pathways, ensuring the characteristic emission profile of the lanthanide activators is maintained. rsc.org
Scandium (Sc³⁺): Co-doping with Sc³⁺ in GdVO₄:Yb³⁺/Er³⁺ also enhances UC emission, though typically to a lesser extent than Zn²⁺. An enhancement of about 20 times has been reported. researchgate.net The primary mechanism for this improvement is attributed to a reduction in the host lattice parameters, which modifies the crystal field around the lanthanide ions and can improve energy transfer characteristics. researchgate.net
Lithium (Li⁺): Li⁺ is a particularly effective co-dopant for enhancing upconversion luminescence in various hosts, including vanadates. rsc.orgbohrium.com The small ionic radius of Li⁺ allows it to be incorporated into the host lattice either substitutionally or interstitially. This incorporation induces local crystal field distortions and can break the symmetry around the activator ions, which enhances their emission probability. bohrium.com Furthermore, Li⁺ co-doping can improve the crystallinity of the phosphor, increase particle size, and reduce surface quenching centers, all of which contribute to a significant increase in UC emission intensity. bohrium.com In some systems, Li⁺ has been shown to increase the emission intensity by hundreds of times. bohrium.com
| Co-dopant Ion | Doped System | Primary Enhancement Mechanism | Reported Effect |
| Bi³⁺ | GdVO₄:Eu³⁺ | Shifts excitation to near-UV (~360 nm) | Enhanced absorption for NUV-LEDs rsc.org |
| Zn²⁺ | GdVO₄:Yb³⁺/Er³⁺ | Lattice shrinkage, particle size enlargement | ~60x increase in UC quantum yield researchgate.net |
| Sc³⁺ | GdVO₄:Yb³⁺/Er³⁺ | Lattice shrinkage | ~20x increase in UC emission researchgate.net |
| Li⁺ | GdVO₄:Ho³⁺/Yb³⁺ | Crystal field distortion, improved crystallinity | Up to ~966x enhancement of UC emission bohrium.com |
Optical Absorption and Band Gap Analysis
The optical absorption characteristics and the electronic band gap of this compound are fundamental properties that govern its performance as a phosphor host. The absorption spectrum reveals the wavelengths at which the material can be efficiently excited, while the band gap determines the energy required to excite an electron from the valence band to the conduction band.
The UV-Visible absorption spectrum of GdVO₄ is characterized by a strong, broad absorption band in the UV region, which is attributed to the charge transfer from the oxygen 2p orbitals to the vanadium 3d orbitals within the VO₄³⁻ tetrahedral units. researchgate.net This strong host absorption is crucial for the downconversion luminescence of ions like Eu³⁺, where the energy absorbed by the host is efficiently transferred to the dopant ion.
The optical band gap (E_g) of a semiconductor material can be determined from its absorption spectrum using a Tauc plot. wikipedia.org This method involves plotting (αhν)ⁿ versus the photon energy (hν), where α is the absorption coefficient and the exponent 'n' depends on the nature of the electronic transition (n=2 for a direct band gap semiconductor). wikipedia.org For this compound, which has a direct band gap, the value is determined by extrapolating the linear portion of the Tauc plot to the energy axis.
Research has shown the band gap of GdVO₄-based materials to be in the range of 3.5 to 3.8 eV. For instance, (Gd,Y)VO₄ nanocrystals were found to have a band gap of approximately 3.50 eV. ku.ac.aecore.ac.uk This value can be influenced by several factors. Doping can introduce metastable energy states within the band gap, effectively lowering it. core.ac.uk For example, the band gap of YVO₄ (3.75 eV) is slightly higher than that of (Gd,Y)VO₄ (3.50 eV), a difference attributed to the influence of the Gd³⁺ ions. core.ac.uk Furthermore, external conditions such as high pressure can cause a "band-gap collapse," significantly altering the electronic properties of the material. aps.org In gadolinium-vanadate-germanate glasses, the absorption spectrum shows a broad band between 300-500 nm, originating from the various valence states of vanadium ions. researchgate.net
| Material | Reported Band Gap (E_g) | Reference |
| (Gd,Y)VO₄ | ~3.50 eV | ku.ac.aecore.ac.uk |
| YVO₄ | ~3.75 eV | core.ac.uk |
Advanced Functional Properties and Research Applications of Gadolinium Orthovanadate
Laser Gain Media Research
Neodymium-doped gadolinium orthovanadate (Nd:GdVO₄) is a prominent laser crystal utilized as a gain medium in diode-pumped solid-state lasers (DPSSLs). samaterials.co.uk It is recognized for its high gain, low lasing threshold, and strong absorption at typical pump wavelengths. laserstates.com A key advantage of Nd:GdVO₄ over other vanadate (B1173111) crystals, such as Nd:YVO₄, is its significantly higher thermal conductivity, which is crucial for high-power laser applications as it allows for efficient heat dissipation. spiedigitallibrary.orgmeta-laser.com
Development of Diode-Pumped Solid-State Lasers (DPSSLs) utilizing Nd:GdVO₄
The development of DPSSLs using Nd:GdVO₄ crystals has been a focus of extensive research, aiming to create compact, efficient, and powerful laser sources. samaterials.co.ukresearchgate.netwikipedia.org These lasers operate by using a laser diode to pump the Nd:GdVO₄ crystal, exciting the neodymium (Nd³⁺) ions. samaterials.co.uk As these ions relax to their ground state, they emit laser light, typically in the near-infrared spectrum at wavelengths around 1063 nm or 1342 nm. samaterials.co.uk
Research has demonstrated the high performance of Nd:GdVO₄ lasers. In comparative studies, a continuous-wave (CW) Nd:GdVO₄ laser produced a maximum output power of 17.9 W with a slope efficiency of approximately 52%. spiedigitallibrary.org Another study achieved a CW output power of 46.0 W with a high slope efficiency of 71.1% relative to the absorbed pump power. researchgate.net The efficiency and power of these lasers make them suitable for a wide array of applications, including industrial materials processing, medical procedures, and scientific research. samaterials.co.uk The direct pumping of the upper Nd laser level at 885 nm, instead of the more common 808 nm, has been explored to improve performance by reducing the quantum defect, which in turn enhances system efficiency and lessens cooling demands. wikipedia.org
Table 1: Performance of Diode-Pumped Nd:GdVO₄ Lasers
| Parameter | Value | Reference |
|---|---|---|
| Maximum CW Output Power | 17.9 W | spiedigitallibrary.org |
| Slope Efficiency | ~52% | spiedigitallibrary.org |
| Maximum CW Output Power | 46.0 W | researchgate.net |
| Slope Efficiency | 71.1% | researchgate.net |
| Maximum Output Power (1063 nm) | 19.8 W | umanitoba.ca |
| SESAM Mode-Locked Average Output Power | 10.14 W | umanitoba.ca |
Optical Amplification Characteristics
Beyond laser generation, Nd:GdVO₄ crystals are also investigated for their optical amplification properties. samaterials.co.uk They can be used as optical amplifiers in applications such as fiber optic communication systems to boost weak optical signals, thereby extending the transmission distance. samaterials.co.uktorontomu.ca The high gain characteristic of Nd:GdVO₄ is fundamental to its ability to effectively amplify light. meta-laser.com An optical amplifier functions by stimulating the emission of photons from a gain medium that are identical to the incoming signal photons, resulting in an amplified light output. torontomu.ca While semiconductor optical amplifiers (SOAs) are compact, they can exhibit polarization sensitivity, an area where crystalline materials like Nd:GdVO₄ may offer different performance characteristics. semi.ac.cn
Self-Raman Lasing and Stimulated Raman Scattering Generation
A fascinating property of Nd:GdVO₄ is its ability to act as a self-Raman medium, meaning it can simultaneously generate a fundamental laser field and a Raman-shifted Stokes field within the same crystal. mdpi.com This phenomenon, known as stimulated Raman scattering (SRS), is a nonlinear optical effect that can be used to generate new laser wavelengths that are otherwise difficult to obtain. optica.org
The V-O stretching mode in the GdVO₄ crystal lattice gives rise to a strong Raman frequency shift of 882 cm⁻¹. mdpi.com When the fundamental laser wavelength is 1063 nm, this shift produces a first-Stokes wavelength of approximately 1173 nm. mdpi.com Research has also utilized a weaker secondary Raman transition at 382 cm⁻¹, which has led to the generation of laser output at 1108 nm and 1156 nm. mq.edu.au By combining SRS with intracavity second-harmonic generation (SHG) and sum-frequency generation (SFG), a variety of visible laser wavelengths have been produced, including green, yellow, and red light. mdpi.commq.edu.au For instance, a continuous-wave Nd:GdVO₄ self-Raman laser has been demonstrated to produce selectable output at 532 nm, 559 nm, and 586 nm, with output powers exceeding 3.5 W for each wavelength. mq.edu.au In another study, a diode-pumped Nd:GdVO₄/KGW Raman laser generated 3.1 W of yellow light at 578 nm. nih.gov
Table 2: Wavelengths Generated from Nd:GdVO₄ Self-Raman Lasers
| Generation Method | Wavelength (nm) | Reference |
|---|---|---|
| SHG of Fundamental (1063 nm) | 532 | mq.edu.au |
| SFG of Fundamental and First-Stokes | 559 | mq.edu.au |
| SHG of First-Stokes (1173 nm) | 586.5 | optica.orgmq.edu.au |
| SHG/SFG with 382 cm⁻¹ shift | 542, 554, 566, 577 | mq.edu.au |
| Intracavity SRS and SHG | 578 | nih.gov |
Scintillation Material Investigations for Radiation Detection
This compound is also being explored for its potential use as a scintillation material in radiation detectors. aps.org Scintillators are materials that emit light when exposed to ionizing radiation, and this light can be detected and converted into an electrical signal. ornl.gov The high density of GdVO₄ (5.47 g/cm³) is an advantageous property for a scintillator, as it increases the probability of interaction with incoming radiation, a feature known as high stopping power. researchgate.net
Research into the scintillation properties of undoped GdVO₄ crystals has been undertaken to evaluate their suitability for applications in nuclear instrumentation. aps.org Studies have also investigated doped versions of the material. For example, calcium-doped GdVO₄ (Ca:GdVO₄) crystals have been grown and their scintillation properties analyzed. When excited by gamma-rays with an energy of 662 keV from a Cesium-137 source, Ca:GdVO₄ demonstrated a light yield of 14,000 photons per megaelectronvolt (photon/MeV). researchgate.net The ability to detect both gamma-rays and neutrons makes scintillators a versatile tool in applications such as homeland security and nonproliferation efforts. ornl.govsamaterials.com
Photocatalytic Activity Research
The semiconductor properties of this compound have led to research into its photocatalytic activity, particularly for applications in renewable energy. rsc.orgresearchgate.net Photocatalysis utilizes light to drive chemical reactions on the surface of a semiconductor material. mdpi.com
Hydrogen Generation via Water Splitting under Visible Light
A significant area of research is the use of GdVO₄ for photocatalytic hydrogen production from water splitting using visible light. rsc.org This process is considered a promising method for converting solar energy into a clean fuel source. mdpi.comrsc.org this compound possesses appropriate conduction and valence band positions to facilitate the splitting of water molecules, and its narrow band gap allows it to absorb and utilize visible light. rsc.orgresearchgate.net
The efficiency of photocatalytic hydrogen generation has been shown to be dependent on the morphology of the GdVO₄ material. rsc.org In one study, different shapes of GdVO₄ particles, such as nanowires, nanorods, and spheres, were synthesized and their photocatalytic activities were compared. Long nanowires exhibited the highest efficiency for splitting a methanol-water solution under UV-Vis irradiation, producing hydrogen at a rate of 42 μmol h⁻¹. rsc.org Under visible light alone, GdVO₄ spheres generated hydrogen at a rate of 5.75 μmol h⁻¹, which was more than double the rate of short nanorod samples. rsc.org Furthermore, these photostable materials were capable of generating hydrogen from pure water. rsc.org Other research has explored enhancing photocatalytic activity by creating composites, for example by incorporating fluorine-doped graphene as a supporting matrix for GdVO₄ nanoparticles. mdpi.com
Table 3: Photocatalytic Hydrogen Evolution Rates for GdVO₄
| GdVO₄ Morphology | Light Source | Sacrificial Agent | H₂ Evolution Rate (μmol h⁻¹) | Reference |
|---|---|---|---|---|
| Long Nanowires | UV-Vis | Methanol | 42 | rsc.org |
| Short Nanowires | UV-Vis | Methanol | ~3.8 | rsc.org |
| Spheres | Visible Light (>420 nm) | Methanol | 5.75 | rsc.org |
| Short Nanorods | Visible Light (>420 nm) | Methanol | 2.5 | rsc.org |
| Long Nanowires | UV-Vis | Pure Water | 17 (μmol/3h) | rsc.org |
| Spheres | Visible Light (>420 nm) | Pure Water | 3 (μmol/3h) | rsc.org |
Photodegradation of Organic Pollutants (e.g., Azo Dyes)
This compound (GdVO₄) is recognized as a promising photocatalyst for the degradation of organic pollutants, particularly azo dyes, which are common in industrial wastewater. tezu.ernet.inconsensus.app Its effectiveness stems from its electronic structure and ability to generate reactive oxygen species (ROS) under light irradiation. tezu.ernet.in
When GdVO₄ is exposed to light with energy greater than its band gap, electrons in the valence band are excited to the conduction band, leaving behind holes. These electron-hole pairs are the primary drivers of the photocatalytic process. The generated holes are strong oxidizing agents that can directly oxidize organic dye molecules adsorbed on the photocatalyst's surface. tezu.ernet.in Furthermore, these holes can react with water or hydroxide (B78521) ions to produce highly reactive hydroxyl radicals (•OH), which are potent, non-selective oxidizing agents that can break down complex organic molecules into simpler, less harmful substances like carbon dioxide and water. tezu.ernet.in
Research has demonstrated the efficiency of GdVO₄-based photocatalysts in degrading various dyes. For instance, GdVO₄ nanoparticles have been shown to effectively degrade methyl orange under UV light irradiation, with one study reporting approximately 85% degradation in 70 minutes. researchgate.net In another study, europium-doped GdVO₄ (Eu³⁺:GdVO₄) nanocatalysts exhibited enhanced photocatalytic activity against Congo red, achieving up to 91.8% degradation under UV light. researchgate.net The introduction of dopants like Eu³⁺ can create new localized states that promote the generation of additional photoexcited carriers, thereby boosting the degradation rate. researchgate.net
The photocatalytic performance of GdVO₄ can be further improved by creating heterostructures with other materials. For example, a GdVO₄@g-C₃N₄ heterostructure demonstrated enhanced degradation of amaranth (B1665344) and reactive red 2 dyes under visible light, achieving 96% and 93% removal, respectively. rsc.org This enhancement is attributed to the formation of a Type-II heterojunction, which facilitates the separation of charge carriers and reduces their recombination. rsc.org Similarly, a PVA-GdVO₄:Eu³⁺ nanocomposite showed superior degradation of Eosin Y, reaching about 95% degradation in 150 minutes, a significant improvement over undoped GdVO₄. tandfonline.com
Reactive Oxygen Species (ROS) Scavenging Mechanisms
This compound (GdVO₄) nanoparticles have demonstrated notable antioxidant properties through their ability to scavenge reactive oxygen species (ROS). nure.uaresearchgate.net This activity is primarily attributed to the presence of vanadium ions in multiple oxidation states (V³⁺, V⁴⁺, and V⁵⁺) on the nanoparticle surface. nure.ua
The mechanism of ROS scavenging by GdVO₄ involves enzyme-like reactions where the vanadium ions can switch between their different oxidation states. nure.ua For instance, small gadolinium-yttrium orthovanadate nanocrystals, where over 60% of vanadium ions are in the lower V⁴⁺ and V³⁺ oxidation states, have shown high antioxidant behavior. nure.ua These nanocrystals can neutralize various ROS, including hydrogen peroxide (H₂O₂), superoxide (B77818) anions (O₂•⁻), hydroxyl radicals (•OH), and peroxyl radicals (ROO•). nure.ua The switching between V³⁺↔V⁴⁺ and V⁴⁺↔V⁵⁺ oxidation states allows the nanocrystals to react with and neutralize these harmful species. nure.ua
Interestingly, the interaction of GdVO₄ with ROS can be influenced by the type of irradiation. Under UV-Vis irradiation, GdVO₄:Eu³⁺ nanoparticle complexes with methylene (B1212753) blue were found to have a high efficiency of ROS generation, particularly producing •OH radicals. nih.govnih.gov However, under X-ray irradiation, these same nanoparticles exhibited strong scavenging of •OH radicals formed from the radiolysis of water. nih.govnih.gov This dual behavior highlights the complex and environment-dependent nature of GdVO₄'s interaction with ROS.
While GdVO₄ nanoparticles have shown ROS-scavenging properties in cell-free environments, their effect in biological systems can be more complex. mdpi.com In some cases, instead of acting as an antioxidant, they can exacerbate existing oxidative stress in cells. mdpi.com This pro-oxidant activity in the dark has been linked to the generation of superoxide (O₂•⁻) and hydroxyl (•OH) radicals, which is dependent on the nanoparticle size and the concentration of surface defects like oxygen vacancies. researchgate.net
Magnetism and Magnetocaloric Effect Studies in Nanocrystalline Forms
Nanocrystalline this compound (GdVO₄) exhibits interesting magnetic properties, including a significant magnetocaloric effect (MCE), making it a candidate for cryogenic magnetic refrigeration. doi.org GdVO₄ is known as a Heisenberg antiferromagnetic material. doi.org
Studies on GdVO₄ nanocrystals synthesized by a hydrothermal method have revealed a large MCE. doi.org Under a magnetic field change of 60 kOe, a maximum magnetic-entropy change of approximately 49 J/kg·K was observed at 2.6 K, with a relative cooling power of 332 J/K. doi.org These values are comparable to those of bulk GdVO₄ samples, highlighting the potential of its nanocrystalline form for applications in liquefying helium and hydrogen. doi.org The large MCE in GdVO₄ is attributed to the suppression of spin entropy associated with the Gd-ordering and spin reorientation transition. researchgate.net
The magnetic behavior of GdVO₄ nanocrystals is characterized by short-range magnetic order, which is associated with antiferromagnetic ordering, surface spin disorders, and spin flop. doi.org Unlike some magnetic materials, GdVO₄ shows almost no magnetic hysteresis, which is a desirable characteristic for magnetic refrigerants as it minimizes energy loss during magnetization and demagnetization cycles. doi.org
Doping GdVO₄ with other rare-earth ions can modify its magnetic properties. For example, GdVO₄ and Eu³⁺-doped GdVO₄ exhibit paramagnetic behavior with a weak influence of antiferromagnetic couplings between the rare-earth ions. nih.gov In the Eu³⁺-substituted sample, an additional magnetic contribution arises from the population of low-lying excited states of europium. nih.gov
Development of Multi-functional Materials Integrating Optical and Other Properties
The inherent optical and magnetic properties of this compound (GdVO₄) make it an excellent platform for the development of multifunctional materials. By doping with various lanthanide ions, its functionalities can be tailored for a range of applications, including bioimaging, sensing, and therapy. rsc.orgacs.orgacs.org
The paramagnetic nature of the Gd³⁺ ion makes GdVO₄ a potential contrast agent for magnetic resonance imaging (MRI). acs.orgresearchgate.netacs.org Simultaneously, doping with optically active ions like europium (Eu³⁺) or neodymium (Nd³⁺) imparts strong luminescence properties. nih.govrsc.orgmdpi.com This combination allows for the creation of dual-modal imaging agents that can be used for both MRI and optical imaging. acs.orgresearchgate.netacs.org For instance, Eu³⁺-doped GdVO₄ nanoparticles exhibit intense red emission, while also possessing paramagnetic properties. nih.govrsc.org
Furthermore, the integration of other functionalities is being actively explored. Core-shell nanoparticles of GdVO₄ doped with Eu³⁺ have been developed as carriers for radionuclides like ²²⁵Ac for targeted alpha therapy, combining therapeutic capabilities with multimodal imaging. rsc.org The shell structure helps to minimize the leakage of the radioactive payload. rsc.org
The development of GdVO₄-based materials with tunable photoluminescence has also been a focus of research. By co-doping with ions such as Dy³⁺ and Eu³⁺, color-tunable emissions can be achieved by varying the excitation wavelength or the relative concentrations of the dopant ions. rsc.org These materials also retain their paramagnetic properties, making them suitable for applications in photoelectronic devices and biomedical sciences. rsc.org Similarly, co-doping with Sm³⁺ and Eu³⁺ has resulted in reddish-orange emitting nanophosphors with paramagnetic properties. rsc.org
The combination of luminescence with other sensing capabilities is another area of interest. For example, Er³⁺/Yb³⁺-doped GdVO₄ nanoparticles can act as upconverters, transforming near-infrared excitation into visible green light. researchgate.net The ratio of the green emissions is temperature-dependent, enabling their use for nanoscale temperature sensing. researchgate.net
Conclusion and Future Research Directions
Summary of Key Research Findings and Advancements in Gadolinium Orthovanadate
This compound (GdVO₄) has emerged as a significant material in both photonics and biomedical research. Key advancements have centered on its application as a host material for solid-state lasers and, more recently, in the form of nanoparticles for biomedical applications.
In the field of optics and lasers, Neodymium-doped this compound (Nd:GdVO₄) is a highly efficient and superior laser crystal for diode-pumped solid-state lasers. sot.com.sgwikipedia.org It is distinguished by its high absorption coefficients at common diode laser wavelengths, a large emission cross-section, good thermal conductivity, and a broad emission bandwidth. sot.com.sgwikipedia.org These properties make it ideal for a range of applications, including high-power lasers for material processing, precision marking and engraving, medical laser systems, and in scientific research for spectroscopy and nonlinear optics. sot.com.sgsamaterials.comsamaterials.co.uk The production of high-quality Nd:GdVO₄ crystals requires meticulous control over the doping and growth processes to achieve the desired optical characteristics. sot.com.sg
More recent research has explored the potential of this compound in nanomedicine. Studies have shown that Europium-doped GdVO₄ nanoparticles (GdVO₄:Eu³⁺) can act as reactive oxygen species (ROS) scavengers. researchgate.net This antioxidant property has been demonstrated to ameliorate carrageenan-induced intestinal inflammation in animal models. researchgate.net Research on male rabbits has indicated that GdVO₄ nanoparticles can be effective in correcting reproductive dysfunction under conditions of oxidative stress by improving sperm quality and normalizing hormonal balances. science-line.comresearchgate.net Furthermore, studies in broiler chickens suggest that GdVO₄ nanoparticles can enhance the bioavailability of certain vitamins and trace elements. srce.hrscispace.com These findings highlight the potential of GdVO₄ nanoparticles as a therapeutic or supplement in veterinary and possibly human medicine, leveraging their antioxidant capabilities. science-line.comsrce.hr
Table 1: Key Properties and Applications of Nd:GdVO₄
| Property | Description | Application |
|---|---|---|
| High Absorption Coefficient | Efficiently absorbs energy from diode pump sources. sot.com.sg | Diode-Pumped Solid-State Lasers |
| High Output Power | Capable of producing robust, high-power laser output with lower thermal loading. sot.com.sg | Material Processing, Laser Cutting |
| Good Thermal Conductivity | Effectively manages heat, ensuring beam stability and quality under high power. sot.com.sg | High-Power Continuous Wave Lasers |
| Broad Emission Bandwidth | Allows for tunable laser outputs over a range of wavelengths. sot.com.sg | Spectroscopy, Nonlinear Optics |
| Large Emission Cross-Section | Leads to a lower pump power threshold for laser operation compared to some other crystals. wikipedia.org | Efficient and Compact Laser Systems |
| Polarized Output | Emits a naturally polarized laser beam, simplifying resonator design. wikipedia.org | Precision Marking and Engraving |
Identification of Current Challenges and Research Gaps
Despite the advancements, research on this compound faces several challenges and reveals significant knowledge gaps. A primary concern, particularly for biomedical applications, is the potential toxicity associated with gadolinium-based agents. Numerous studies on gadolinium-based contrast agents (GBCAs) for MRI have highlighted the issue of gadolinium retention in various tissues, including the brain and bones, even in patients with normal kidney function. nih.govnih.govitnonline.comrsna.org While these concerns are primarily linked to chelated gadolinium compounds used in MRI, the fundamental issue of the potential release of toxic free Gd³⁺ ions is a critical challenge for any in-vivo application of gadolinium-containing nanomaterials. nih.govmdpi.comemjreviews.com
The long-term biological effects and the precise chemical form of retained gadolinium are not fully understood, representing a major knowledge gap. rsna.org There is an urgent need to establish the safety and biocompatibility of GdVO₄ nanoparticles, especially concerning their long-term fate and potential for gadolinium deposition. nih.govmdpi.com
In materials science, the synthesis of high-quality, defect-free GdVO₄ crystals, especially when doped with other elements, remains a challenge. The optical and laser performance is highly dependent on the crystalline quality and the uniform distribution of dopant ions, which requires sophisticated and meticulously controlled growth techniques. sot.com.sg For undoped GdVO₄, discrepancies exist in the reported pressures for phase transitions, indicating a need for further investigation to clarify its high-pressure behavior. aps.org
Table 2: Summary of Research Challenges
| Area | Challenge/Research Gap | Implication |
|---|---|---|
| Biomedical Applications | Potential for gadolinium retention and long-term toxicity. nih.govnih.govemjreviews.com | Hinders clinical translation due to safety concerns. |
| Biomedical Applications | Lack of long-term data on the biocompatibility and fate of GdVO₄ nanoparticles in the body. rsna.org | Uncertainty about chronic health effects. |
| Materials Science (Lasers) | Achieving consistent, high-quality crystal growth with uniform dopant distribution. sot.com.sg | Performance and reliability of laser systems can be variable. |
| Materials Science (Fundamental) | Inconsistent data on high-pressure phase transitions of GdVO₄. aps.org | Incomplete understanding of the material's fundamental properties under extreme conditions. |
Promising Avenues for Future Investigations and Technological Impact
The unique properties of this compound open up several promising avenues for future research with significant technological potential.
In photonics and materials science, there is considerable scope for exploring GdVO₄ doped with a wider variety of rare-earth ions. Such investigations could lead to the development of novel phosphors, scintillators for nuclear instrumentation, and materials for up-conversion applications. aps.orgscirp.org Further studies into the high-pressure polymorphs of GdVO₄ could uncover new phases with unique electronic or optical properties, potentially leading to novel applications in sensors or other advanced technologies. aps.org
For biomedical applications, the development of multimodal GdVO₄ nanoparticles represents a major frontier. These could be engineered to combine therapeutic actions, such as their inherent antioxidant activity, with diagnostic capabilities for bioimaging. researchgate.netnih.gov Future research should focus on surface functionalization and coating of GdVO₄ nanoparticles to improve their stability, biocompatibility, and targeting capabilities, thereby reducing the risk of free gadolinium release. nih.govmdpi.com Investigating the precise mechanisms of the antioxidant effects and their impact on cellular signaling pathways will be crucial.
Q & A
Q. How can in vitro and in vivo findings on GdVO4 biocompatibility be reconciled?
- Perform parallel experiments: In vitro, use Caco-2 cell monolayers to assess barrier integrity (TEER measurements). In vivo, correlate these with intestinal permeability assays (FITC-dextran) and mucosal immune cell profiling (flow cytometry). Discrepancies often arise from systemic factors (e.g., metabolic clearance) absent in vitro .
Data Contradiction and Validation
Q. Q. Why do some studies report negligible GdVO4 toxicity while others suggest pro-inflammatory trends?
- Discrepancies stem from model heterogeneity (e.g., healthy vs. immunocompromised animals) and dosing regimens. Meta-analysis of raw datasets (e.g., cytokine concentrations) using standardized effect sizes (Cohen’s d) can quantify consensus. Cross-lab validation with harmonized protocols is urged .
Q. Q. How should researchers validate HSP90α expression data in GdVO4 studies?
- Combine Western blotting with qPCR to confirm protein and mRNA levels. Spatial analysis via confocal microscopy avoids false positives from non-specific staining. Include knockout controls (e.g., HSP90α inhibitors like 17-AAG) to confirm specificity .
Ethical and Reporting Standards
Q. Q. What ethical considerations apply to GdVO4 nanoparticle studies in animal models?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
